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Compound Focus: EACC
Cat. No.: S526801

EACC is a known autophagy inhibitor that acts by selectively blocking autophagosome-lysosome fusion.
It achieves this by preventing the translocation of the autophagosome-specific SNARE protein Syntaxin 17

(Stx17), thereby reversibly inhibiting autophagic flux without affecting endo-lysosomal function [1] [2] [3].

The table below outlines its basic chemical and handling information:

Property Description
CAS Number 864941-31-1 [3]
Molecular Formula C13H11N306S2 [3]
Molecular Weight 369.37 g/mol [3]

Recommended Solvent DMSO [3]

Stock Solution -80°C for 2 years; -20°C for 1 year [3]

Stability

Primary Mechanism Inhibits autophagosome-lysosome fusion by blocking Stx17 recruitment [1]
[3]

General Principles for Experimental Use
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While exact protocols from the literature are not fully detailed, the following general principles and observed

applications can guide experimental design:

e Cell Culture and Seeding: Experiments are typically performed on adherent cell lines (e.g., HEp-2,
PC3, HelLa, FaDu) cultured in standard media like DMEM/F12 supplemented with 10% fetal bovine
serum and antibiotics [1] [2].

e EACC Treatment:

o Preparation: EACC is usually prepared as a high-concentration stock solution (e.g., 10 mM) in
DMSO and then diluted into the cell culture medium to the final working concentration [3].

o Working Concentration: Effective concentrations reported in the literature range from 5 to 50
MM [1] [2]. It is crucial to perform a dose-response curve for your specific model system.

o Pre-incubation: A pre-incubation period of 30 minutes to 2 hours with EACC before adding
other assay components (like toxins) is common and has been shown to improve the protective
effect [1].

o Serum Consideration: Notably, the protective effect of EACC against toxins like ricin is
reported to be abolished in the presence of serum, so protocol optimization regarding serum
content is essential [1].

¢ Key Application: Toxin Intoxication Studies: EACC has been shown to provide strong protection
against plant toxins like ricin, abrin, and modeccin. The evidence suggests this protection occurs at
a late stage in the toxin's pathway, likely by inhibiting the reduction of the disulfide bond and the
subsequent release of the active toxin moiety (A-chain) into the cytosol from the Endoplasmic
Reticulum (ER) [1].

Outline of a Representative Experimental Workflow

The diagram below visualizes a generalized experimental workflow for studying EACC's effect on toxin

intoxication, based on methods described in the search results.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9145485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10210466/
https://www.smolecule.com/products/s526801?utm_src=pdf-body
https://www.smolecule.com/products/s526801?utm_src=pdf-body
https://www.medchemexpress.com/eacc.html?srsltid=AfmBOoraztRcNS3oBm6r70rNngEjb2EuOJuPjRjk9cAHvPt5MBkPGWhG
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10210466/
https://www.smolecule.com/products/s526801?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145485/
https://www.smolecule.com/products/s526801?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145485/
https://www.smolecule.com/products/s526801?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145485/
https://www.smolecule.com/products/s526801?utm_src=pdf-body
https://www.smolecule.com/products/s526801?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

Downstream Analysis

e.g., Protein Synthesis e.g., Immunoprecipitation & e.g., Toxin Transport
Measurement A-chain Release Analysis Assays (Sulfation)

Click to download full resolution via product page

Research Gaps and Next Steps

The available information is foundational but insufficient for direct laboratory implementation. To develop

complete application notes, you will need to:

e Consult Primary Literature: The most detailed protocols are likely found in the original research
articles [1] [2]. | recommend obtaining the full texts of these papers for explicit methodologies.

¢ Validate and Optimize: Parameters such as optimal cell density, treatment duration, and toxin
concentration need to be empirically determined and validated for your specific cell lines and
research context.
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¢ Include Necessary Controls: Ensure your experimental design includes appropriate controls, such
as vehicle control (DMSO) and relevant positive controls for autophagy inhibition or toxin activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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